Cas no 1806807-15-7 (3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806807-15-7
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4800611
• Update Time: 2025-06-12

3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H5ClF2N2O/c7-3-2(5(8)9)1-11-6(12)4(3)10/h1,5H,10H2,(H,11,12)
• InChI Key： ZLRBDSNHEKWAFV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC=C1C(F)F)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine

Introduction to 3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806807-15-7)

3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine, also known by its CAS number 1806807-15-7, is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group, a chlorine atom, a difluoromethyl group, and a hydroxyl group, all attached to a pyridine ring. The combination of these functional groups endows the compound with a range of chemical and biological properties that make it an attractive candidate for drug development and other applications.

The synthesis of 3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine has been the subject of several recent studies. One notable approach involves the reaction of 4-chloro-5-(difluoromethyl)-2-hydroxypyridine with ammonia in the presence of a suitable catalyst. This method offers high yields and good selectivity, making it a preferred route for large-scale production. The difluoromethyl group, in particular, plays a crucial role in enhancing the compound's stability and reactivity, which are essential for its potential therapeutic applications.

In the realm of medicinal chemistry, 3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine has shown promise as a lead compound for the development of novel drugs. Recent research has focused on its potential as an inhibitor of specific enzymes involved in various diseases. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The amino group and hydroxyl group contribute to the compound's ability to form hydrogen bonds with target proteins, enhancing its binding affinity and selectivity.

Beyond its role as an enzyme inhibitor, 3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine has also been explored for its antimicrobial properties. Preliminary studies have shown that it exhibits potent activity against a range of bacteria and fungi, making it a potential candidate for the development of new antibiotics and antifungal agents. The chlorine atom and difluoromethyl group are believed to play a significant role in conferring these antimicrobial effects by disrupting cell membrane integrity and inhibiting essential metabolic pathways.

The pharmacokinetic properties of 3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's high lipophilicity allows it to cross cell membranes efficiently, while its stability in biological systems ensures prolonged action at target sites. Additionally, the presence of multiple functional groups provides opportunities for further optimization through structure-activity relationship (SAR) studies.

In terms of safety and toxicity, preliminary assessments have indicated that 3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully evaluate its safety profile and identify any potential side effects. These assessments are essential for advancing the compound through preclinical and clinical trials.

The application of computational methods has also played a significant role in understanding the properties and potential uses of 3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the compound's conformational flexibility and electronic structure. These computational tools have helped researchers optimize the design of derivatives with enhanced biological activity and reduced toxicity.

In conclusion, 3-Amino-4-chloro-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806807-15-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive lead for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new aspects of its biological activity and pharmacological properties, paving the way for its potential use in clinical settings.